![molecular formula C12H12N4O4 B4326840 N-{4-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]phenyl}acetamide](/img/structure/B4326840.png)
N-{4-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]phenyl}acetamide
Overview
Description
N-{4-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]phenyl}acetamide, also known as MNPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-{4-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]phenyl}acetamide varies depending on its application. In cancer treatment, this compound induces apoptosis by activating caspase-3 and inhibiting the PI3K/Akt pathway. This compound also inhibits angiogenesis by downregulating VEGF expression. In antimicrobial activity, this compound disrupts the bacterial cell membrane by binding to the lipid bilayer. In neuroprotection, this compound acts as an acetylcholinesterase inhibitor, thereby increasing the levels of acetylcholine in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer treatment, this compound inhibits cell proliferation and induces apoptosis. In antimicrobial activity, this compound disrupts the bacterial cell membrane and inhibits bacterial growth. In neuroprotection, this compound increases the levels of acetylcholine in the brain, which improves cognitive function.
Advantages and Limitations for Lab Experiments
N-{4-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]phenyl}acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various applications. However, this compound also has limitations. Its solubility in water is limited, which can make it difficult to administer in vivo. In addition, its toxicity and potential side effects need to be further studied.
Future Directions
N-{4-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]phenyl}acetamide has several potential future directions for scientific research. In cancer treatment, this compound could be further studied for its potential as a combination therapy with other chemotherapeutic agents. In antimicrobial activity, this compound could be studied for its potential as a topical antimicrobial agent. In neuroprotection, this compound could be further studied for its potential as a treatment for other neurodegenerative diseases such as Parkinson's disease. Further studies are needed to fully understand the potential of this compound in various applications.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound in various applications.
Scientific Research Applications
N-{4-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]phenyl}acetamide has been studied for its potential applications in various fields such as cancer treatment, antimicrobial activity, and neuroprotection. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also shown promising antimicrobial activity against various pathogens such as Staphylococcus aureus and Escherichia coli. In addition, this compound has been studied for its neuroprotective effects, particularly in the treatment of Alzheimer's disease.
Properties
IUPAC Name |
N-[4-(3-methyl-5-nitroimidazol-4-yl)oxyphenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O4/c1-8(17)14-9-3-5-10(6-4-9)20-12-11(16(18)19)13-7-15(12)2/h3-7H,1-2H3,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHPYLICUNAGGBT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OC2=C(N=CN2C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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